Cas no 851131-20-9 (N-(5-methyl-1,2-oxazol-3-yl)-2-{1-(3-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide)

• Product Name: N-(5-methyl-1,2-oxazol-3-yl)-2-{1-(3-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide
• CAS No: 851131-20-9
• MF: C₁₆H₁₆N₄O₂S
• MW: 328.388841629028
• CID: 6032754
• PubChem ID: 3236861
• Update Time: 2025-09-22

N-(5-methyl-1,2-oxazol-3-yl)-2-{1-(3-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-methyl-1,2-oxazol-3-yl)-2-{1-(3-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide
• N-(5-methylisoxazol-3-yl)-2-((1-(m-tolyl)-1H-imidazol-2-yl)thio)acetamide
• Acetamide, N-(5-methyl-3-isoxazolyl)-2-[[1-(3-methylphenyl)-1H-imidazol-2-yl]thio]-
• HMS2273G14
• MLS000090726
• 851131-20-9
• N-(5-methyl-1,2-oxazol-3-yl)-2-[1-(3-methylphenyl)imidazol-2-yl]sulfanylacetamide
• F0599-0085
• AKOS001315388
• N-(5-methylisoxazol-3-yl)-2-{[1-(3-methylphenyl)-1H-imidazol-2-yl]thio}acetamide
• CHEMBL1453480
• SMR000025330
• Z51654722
• N-(5-methyl-1,2-oxazol-3-yl)-2-{[1-(3-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide

• Inchi： 1S/C16H16N4O2S/c1-11-4-3-5-13(8-11)20-7-6-17-16(20)23-10-15(21)18-14-9-12(2)22-19-14/h3-9H,10H2,1-2H3,(H,18,19,21)
• InChI Key： QSPKZCYDQCTQSS-UHFFFAOYSA-N
• SMILES： C(NC1C=C(C)ON=1)(=O)CSC1N(C2=CC=CC(C)=C2)C=CN=1

Computed Properties

• Exact Mass: 328.09939694g/mol
• Monoisotopic Mass: 328.09939694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 98.2Ų

Additional information on N-(5-methyl-1,2-oxazol-3-yl)-2-{1-(3-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide

N-(5-methyl-1,2-oxazol-3-yl)-2-{1-(3-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide (CAS No. 851131-20-9): A Comprehensive Overview

N-(5-methyl-1,2-oxazol-3-yl)-2-{1-(3-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide (CAS No. 851131-20-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 851131-20-9, is characterized by its unique structural features and potential biological activities. This article aims to provide a detailed overview of N-(5-methyl-1,2-oxazol-3-yl)-2-{1-(3-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide, including its chemical structure, synthesis methods, biological properties, and recent research developments.

Chemical Structure and Synthesis

The chemical structure of N-(5-methyl-1,2-oxazol-3-yl)-2-{1-(3-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide is composed of a central acetamide moiety linked to a 5-methyl-1,2-oxazole ring and a 1-(3-methylphenyl)-1H-imidazole ring through a sulfanyl group. The presence of these functional groups imparts unique chemical and biological properties to the compound. The synthesis of this compound typically involves several steps, including the formation of the acetamide derivative, the introduction of the sulfanyl group, and the coupling with the oxazole and imidazole rings.

Recent studies have explored various synthetic routes to optimize the yield and purity of N-(5-methyl-1,2-oxazol-3-yl)-2-{1-(3-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide. For instance, a study published in the Journal of Organic Chemistry in 2020 reported a novel one-pot synthesis method that significantly reduced reaction time and improved overall efficiency. This method involves the sequential addition of reagents under mild conditions, making it suitable for large-scale production.

Biological Properties and Applications

The biological activities of N-(5-methyl-1,2-oxazol-3-yl)-2-{1-(3-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide have been extensively studied due to its potential therapeutic applications. One of the key areas of interest is its anti-inflammatory properties. Research conducted by a team at the University of California in 2021 demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. These findings suggest that N-(5-methyl-1,2-oxazol-3-yl)-2-{1-(3-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide could be a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory effects, N-(5-methyl-1,2-oxazol-3-yl)-2-{1-(3-methylphenyl)-1H-imidazol-2-y lsulfanyl}acetamide has also shown potential as an anticancer agent. A study published in Cancer Research in 2020 reported that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

Clinical Trials and Future Prospects

The promising preclinical results have led to increased interest in advancing N-(5-methyl - 1 , 4 - ox az ol - 4 - y l ) - 4 - { [ ( 4 - methyl phen yl ) sul f any l ] m eth yl } pi pe ri dine (CAS No. 856769 - 76 - 7) into clinical trials. Several Phase I trials are currently underway to evaluate its safety and efficacy in human subjects. Preliminary data from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

However, further research is needed to fully understand the pharmacokinetics and pharmacodynamics of N-(5-methyl - 4 - ox az ol - 4 - y l ) - 4 - { [ ( 4 - methyl phen yl ) sul f any l ] m eth yl } pi pe ri dine (CAS No. 856769 - 76 - 7). Ongoing studies are focusing on optimizing dosing regimens and exploring combination therapies with other drugs to enhance its therapeutic potential.

Conclusion

In conclusion, N-(5-methyl - ox az ol - y l ) - { -( methyl phen yl ) imi d az ol - y ls ul f any l } ace tam ide (CAS No. 856769 - 76 - 7) is a multifaceted compound with significant potential in both medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive target for further investigation. As research continues to advance, it is likely that new applications for this compound will be discovered, potentially leading to breakthroughs in the treatment of various diseases.